Cas no 22149-28-6 (16-Hydroxytabersonine)

16-Hydroxytabersonine Properties

Names and Identifiers

• Aspidospermidine-3-carboxylicacid, 2,3,6,7-tetradehydro-16-hydroxy-, methyl ester, (5a,12R,19a)-
• 11-Hydroxytabersonine
• Methyl (5α,12β,19α)-16-hydroxy-2,3,6,7-tetradehydroaspidospermidi ne-3-carboxylate
• 11-hydroxyoleic acid
• 9-Octadecenoic acid, 11-hydroxy-
• 9-Octadecenoic acid, 11-hydroxy-, (Z)-
• AGN-PC-0CPW4C
• CTK3F8137
• [ "" ]
• 16-Hydroxytabersonine
• W1101
• C11643
• Q20179989
• HY-N1021
• methyl (1R,12R,19S)-12-ethyl-5-hydroxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate
• CS-0016257
• methyl (1R, 12R, 19S)-12-ethyl-5-hydroxy-8, 16-diazapentacyclo[10.6.1.01, 9.02, 7.016, 19]nonadeca-2(7), 3, 5, 9, 13-pentaene-10-carboxylate
• DTXSID601032123
• AKOS032962286
• UNII-GV2G76UPD2
• 1H-Indolizino(8,1-cd)carbazole, aspidospermidine-3-carboxylic acid deriv.
• ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 2,3,6,7-TETRADEHYDRO-16-HYDROXY-, METHYL ESTER, (5.ALPHA.,12R,19.ALPHA.)-
• methyl 16-hydroxy-2,3,6,7-tetradehydro-5alpha,12beta,19alpha-aspidospermidine-3-carboxylate
• CHEMBL2011510
• CHEBI:17699
• 22149-28-6
• GV2G76UPD2
• Tabersonine, 11-hydroxy-
• NSC-815331
• SCHEMBL4131340
• Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetradehydro-16-hydroxy-, methyl ester, (5alpha,12R,19alpha)-
• FS-9603
• NSC815331
• NS00094508
• Methyl 12-ethyl-5-hydroxy-8,16-diazapentacyclo(10.6.1.0,.0,.0,)nonadeca-2(7),3,5,9,13-pentaene-10-carboxylic acid
• methyl (1R,12R,19S)-12-ethyl-5-hydroxy-8,16-diazapentacyclo(10.6.1.01,9.02,7.016,19)nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate
• Methyl 12-ethyl-5-hydroxy-8,16-diazapentacyclo[10.6.1.0,.0,.0,]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylic acid
• DA-69443
• +Expand

• InChIKey： FXUFRJQCBVSCRZ-ACRUOGEOSA-N
• Inchi： 1S/C21H24N2O3/c1-3-20-7-4-9-23-10-8-21(19(20)23)15-6-5-13(24)11-16(15)22-17(21)14(12-20)18(25)26-2/h4-7,11,19,22,24H,3,8-10,12H2,1-2H3/t19-,20-,21-/m0/s1
• SMILES： O(C([H])([H])[H])C(C1C([H])([H])[C@@]2(C([H])=C([H])C([H])([H])N3C([H])([H])C([H])([H])[C@@]4(C5C([H])=C([H])C(=C([H])C=5N([H])C4=1)O[H])[C@@]32[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 352.17869263g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 352.17869263g/mol
• Heavy Atom Count: 26
• Complexity: 701
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Powder